Cas no 218594-01-5 (tert-butyl (3S)-3-formylmorpholine-4-carboxylate)

Tert-butyl (3S)-3-formylmorpholine-4-carboxylate is a chiral morpholine derivative widely used as a key intermediate in organic synthesis and pharmaceutical research. Its stereospecific (3S) configuration and formyl functionality make it valuable for constructing complex molecules with high enantioselectivity. The tert-butyloxycarbonyl (Boc) protecting group enhances stability, allowing for selective deprotection under mild acidic conditions. This compound is particularly useful in peptide coupling reactions, heterocyclic synthesis, and as a precursor for bioactive compounds. Its well-defined structure and reactivity profile facilitate precise modifications, making it a preferred choice for medicinal chemistry applications requiring controlled chirality and functional group compatibility.

tert-butyl (3S)-3-formylmorpholine-4-carboxylate structure

218594-01-5 structure

Product Name:tert-butyl (3S)-3-formylmorpholine-4-carboxylate

CAS No:218594-01-5

MF:C₁₀H₁₇NO₄

MW:215.24628329277

MDL:MFCD06738680

CID:243509

PubChem ID:44182322

Update Time:2025-05-28

tert-butyl (3S)-3-formylmorpholine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

- 4-Morpholinecarboxylicacid, 3-formyl-, 1,1-dimethylethyl ester, (3S)-
- (S)-N-Boc-3-morpholinecarbaldehyde
- (S)-tert-butyl 3-formylmorpholine-4-carboxylate
- 3-(2-OXO-ETHYL)-MORPHOLINE-4-CARBOXYLIC ACID TERT-BUTYL ESTER
- 4-Boc-3-(2-Oxoethyl)morpholine
- (S)-3-FORMYL-MORPHOLINE-4-CARBOXYLIC ACID TERT-BUTYL ESTER
- tert-butyl (3S)-3-formylmorpholine-4-carboxylate
- PubChem19324
- MOLHQYMJBRBXAN-MRVPVSSYSA-N
- BH056
- (3S)-4-Boc-3-formyl-morpholine
- (S)-4-Boc-3-morpholinecarbaldehyde
- FC0070
- 1072AB
- FCH3528806
- SB
- (S)-N-BOC-3-MORPHOLINECARBALDEHYDE HCL
- (S)-3-Formyl-4-Boc-Morpholine
- J-523504
- DTXSID301205454
- A4680
- tert-butyl (S)-3-formylmorpholine-4-carboxylate
- CS-0103637
- MFCD11858434
- (3S)-4-tert-butoxycarbonyl-3-formylmorpholine
- 1,1-Dimethylethyl (3S)-3-formyl-4-morpholinecarboxylate
- 218594-01-5
- 3-(2-Oxo-Ethyl)morpholine-4-carboxylic acidtert-butyl ester
- SCHEMBL6132718
- (S)-tert-Butyl3-formylmorpholine-4-carboxylate
- AS-39244
- AKOS015901239
- MDL： MFCD06738680
- Inchi： 1S/C10H17NO4/c1-10(2,3)15-9(13)11-4-5-14-7-8(11)6-12/h6,8H,4-5,7H2,1-3H3/t8-/m1/s1
- InChI Key： MOLHQYMJBRBXAN-MRVPVSSYSA-N
- SMILES： O1CCN(C(=O)OC(C)(C)C)[C@H](C=O)C1

Computed Properties

Exact Mass: 229.13100
Monoisotopic Mass: 215.116
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 246
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 55.8
XLogP3: 0.3

Experimental Properties

Color/Form: No data avaiable
Density: 1.088
Boiling Point: 330°C at 760 mmHg
Flash Point: 153.4°C
Refractive Index: 1.462
PSA: 55.84000
LogP: 1.14920
Vapor Pressure: 0.0±0.7 mmHg at 25°C

tert-butyl (3S)-3-formylmorpholine-4-carboxylate Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

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